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Compound of Interest

Compound Name: Enaminomycin C

Cat. No.: B15566479 Get Quote

An in-depth search of chemical databases and scientific literature did not yield any results for a

compound named "Enaminomycin C" with the molecular formula C7H7NO5. The information

available points to a discrepancy between the name and the molecular formula provided.

Enaminomycin C, as identified in scientific literature, is a natural product from Streptomyces

baarnensis with the molecular formula C7H7NO5 and a molecular weight of 185.1350 Da[1][2]

[3][4][5]. Its structure has been determined to be 2-oxo-4-amino-5-hydroxy-7-oxa-bicyclo[1]

[6]hept-3-ene-3-carboxylic acid[1]. Enaminomycins are a group of antibiotics, with

Enaminomycin A showing activity against various bacteria and fungi[7].

However, the user-provided topic specifies "Enaminomycin C molecular formula C7H7NO5".

While the name and formula do match the known natural product, the request for a "technical

guide or whitepaper on the core" suggests a focus on a singular, well-studied entity. The term

"enaminomycin" itself refers to a class of compounds characterized by an enaminone functional

group, which are versatile intermediates in organic synthesis[8][9].

Given the potential ambiguity, this guide will proceed by presenting the available information on

the known natural product, Enaminomycin C, while also briefly touching upon other

compounds that share the C7H7NO5 molecular formula to provide a comprehensive overview.

The Natural Product: Enaminomycin C
Enaminomycin C is an antibiotic isolated from Streptomyces baarnensis[3].

Table 1: Physicochemical Properties of Enaminomycin C
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Property Value

Molecular Formula C7H7NO5[1][2][3][4][5]

Molecular Weight 185.13 g/mol [4][5]

Exact Mass 185.0324 Da[2][3]

IUPAC Name
(1S,5R,6R)-4-amino-5-hydroxy-2-oxo-7-

oxabicyclo[4.1.0]hept-3-ene-3-carboxylic acid[1]

Origin Streptomyces baarnensis[3]

Due to the limited and dated nature of the publications on Enaminomycin C, detailed

experimental protocols for its isolation and characterization are not readily available in modern

formats. The structure was primarily elucidated using nuclear magnetic resonance (NMR)

spectroscopy and other physicochemical methods[1].

Isomers with Molecular Formula C7H7NO5
It is important to note that other, more extensively studied, chemical compounds share the

molecular formula C7H7NO5. These are typically synthetic compounds and include various

isomers of dinitrocresol and nitromethoxypyridine.

For instance, 4-methyl-3,5-dinitrophenol is a known compound with the molecular formula

C7H6N2O5, which is structurally different from the requested C7H7NO5[10][11][12]. Similarly,

2-methoxy-3,5-dinitropyridine has a molecular formula of C6H5N3O5[13].

The molecular formula C7H7NO5 itself can correspond to a number of constitutional isomers.

The exploration of such isomers is a common exercise in organic chemistry to understand the

diversity of structures and properties that can arise from a single elemental composition.

Logical Relationship: Name vs. Molecular Formula
The following diagram illustrates the relationship between the provided information and the

findings from the literature search.
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Caption: Relationship between the user query and literature findings.

In conclusion, while "Enaminomycin C" with the molecular formula C7H7NO5 is a known

natural product, the available data is limited. A comprehensive technical guide would require

further research and re-isolation of the compound. For researchers interested in the C7H7NO5

molecular formula, a wide range of synthetic isomers with diverse chemical properties are also

available for study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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